Cas no 1163141-31-8 (3-Amino-5-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Amino-5-(trifluoromethoxy)benzoic acid
• CAS No: 1163141-31-8
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4988431
• Update Time: 2025-10-22

3-Amino-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(trifluoromethoxy)benzoic acid
• 3-Amino-5-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)15-6-2-4(7(13)14)1-5(12)3-6/h1-3H,12H2,(H,13,14)
• InChI Key： SPARINIFNRYXFT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(C(=O)O)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6

Additional information on 3-Amino-5-(trifluoromethoxy)benzoic acid

3-Amino-5-(trifluoromethoxy)benzoic acid (CAS No. 1163141-31-8): A Comprehensive Overview

3-Amino-5-(trifluoromethoxy)benzoic acid (CAS No. 1163141-31-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Amino-5-(trifluoromethoxy)benzoic acid consists of a benzoic acid core with an amino group at the 3-position and a trifluoromethoxy substituent at the 5-position. The presence of these functional groups imparts distinct properties to the molecule, making it an attractive candidate for a wide range of chemical and biological studies.

Recent research has highlighted the multifaceted applications of 3-Amino-5-(trifluoromethoxy)benzoic acid. One of the key areas of interest is its potential as a building block in the synthesis of more complex molecules. The amino and trifluoromethoxy groups provide multiple points for chemical modification, enabling researchers to tailor the compound for specific biological activities.

In the realm of medicinal chemistry, 3-Amino-5-(trifluoromethoxy)benzoic acid has been explored for its anti-inflammatory and anti-cancer properties. Studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some derivatives have demonstrated cytotoxic effects against various cancer cell lines, suggesting potential applications in cancer therapy.

The trifluoromethoxy group in 3-Amino-5-(trifluoromethoxy)benzoic acid is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule. This property is crucial for improving the pharmacokinetic profile of drug candidates, ensuring better absorption, distribution, metabolism, and excretion (ADME) characteristics.

Beyond its therapeutic potential, 3-Amino-5-(trifluoromethoxy)benzoic acid has also been investigated for its use in imaging agents. The unique electronic properties of the trifluoromethoxy group make it suitable for conjugation with fluorescent or radiolabeled moieties, enabling its use in diagnostic imaging techniques such as positron emission tomography (PET) and fluorescence microscopy.

In addition to its biological applications, 3-Amino-5-(trifluoromethoxy)benzoic acid has found utility in materials science. The compound can be incorporated into polymers and other materials to impart specific functional properties, such as enhanced thermal stability or improved mechanical strength. This versatility makes it a valuable component in the development of advanced materials for various industrial applications.

The synthesis of 3-Amino-5-(trifluoromethoxy)benzoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 5-trifluoromethoxybenzaldehyde with ammonia followed by oxidation to form the carboxylic acid. Alternative methods include direct fluorination or electrophilic aromatic substitution reactions to introduce the trifluoromethoxy group onto the benzene ring.

The physical and chemical properties of 3-Amino-5-(trifluoromethoxy)benzoic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol but exhibits limited solubility in water. These properties are important considerations for both laboratory handling and industrial-scale production.

Safety and environmental considerations are paramount when working with any chemical compound. While 3-Amino-5-(trifluoromethoxy)benzoic acid is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols during handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

In conclusion, 3-Amino-5-(trifluoromethoxy)benzoic acid (CAS No. 1163141-31-8) is a multifunctional compound with a wide range of applications in medicinal chemistry, materials science, and diagnostic imaging. Its unique chemical structure provides a foundation for further research and development, making it an important molecule for scientists and researchers across various disciplines.